Etiocholanolone
Etiocholanolone
Etiocholanolone is a 17-ketosteroid which excreted in the urine as a metabolite of steroid hormones. The most common form of etiocholanolone present in the urine is the sulfate salt. This agent, also known as 5-isoandrosterone, may be used to evaluate adrenal cortex function, bone marrow performance and, in neoplastic disease, for immunostimulation. (NCI04)
, also known as aetiocholanolone or 5-isoandrosterone, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, is considered to be a steroid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm. In humans, is involved in the androstenedione metabolism pathway.
The 5-beta-reduced isomer of ANDROSTERONE. Etiocholanolone is a major metabolite of TESTOSTERONE and ANDROSTENEDIONE in many mammalian species including humans. It is excreted in the URINE.
, also known as aetiocholanolone or 5-isoandrosterone, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, is considered to be a steroid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm. In humans, is involved in the androstenedione metabolism pathway.
The 5-beta-reduced isomer of ANDROSTERONE. Etiocholanolone is a major metabolite of TESTOSTERONE and ANDROSTENEDIONE in many mammalian species including humans. It is excreted in the URINE.
Brand Name:
Vulcanchem
CAS No.:
53-42-9
VCID:
VC0196237
InChI:
InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,18+,19+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
Molecular Formula:
C19H30O2
Molecular Weight:
290.4 g/mol
Etiocholanolone
CAS No.: 53-42-9
Impurities
VCID: VC0196237
Molecular Formula: C19H30O2
Molecular Weight: 290.4 g/mol
Purity: > 95%
| CAS No. | 53-42-9 |
|---|---|
| Product Name | Etiocholanolone |
| Molecular Formula | C19H30O2 |
| Molecular Weight | 290.4 g/mol |
| IUPAC Name | (3R,5R,8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,18+,19+/m1/s1 |
| Standard InChIKey | QGXBDMJGAMFCBF-BNSUEQOYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O |
| Melting Point | 152-154°C |
| Physical Description | Solid |
| Description | Etiocholanolone is a 17-ketosteroid which excreted in the urine as a metabolite of steroid hormones. The most common form of etiocholanolone present in the urine is the sulfate salt. This agent, also known as 5-isoandrosterone, may be used to evaluate adrenal cortex function, bone marrow performance and, in neoplastic disease, for immunostimulation. (NCI04) , also known as aetiocholanolone or 5-isoandrosterone, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, is considered to be a steroid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, is primarily located in the membrane (predicted from logP), endoplasmic reticulum and cytoplasm. In humans, is involved in the androstenedione metabolism pathway. The 5-beta-reduced isomer of ANDROSTERONE. Etiocholanolone is a major metabolite of TESTOSTERONE and ANDROSTENEDIONE in many mammalian species including humans. It is excreted in the URINE. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3 alpha Hydroxy 5 beta Androstan 17 One 3-alpha-Hydroxy-5-beta-Androstan-17-One 5 beta Androsterone 5-beta-Androsterone Etiocholanolone |
| PubChem Compound | 5880 |
| Last Modified | Nov 11 2021 |
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